rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans
Overview
Description
Rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans (DFMO-HCl) is an organofluorine compound that has been widely used in scientific research, particularly in the fields of biochemistry and physiology. It is a highly versatile compound that has been used in a variety of experiments, including the study of enzyme inhibition and the development of new drugs.
Scientific Research Applications
Rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans has been widely used in scientific research due to its versatility. It has been used in the study of enzyme inhibition and the development of new drugs. It has also been used to study the regulation of gene expression and the effects of hormones on cellular processes. Additionally, it has been used in the study of protein-protein interactions, signal transduction pathways, and the structure and function of proteins.
Mechanism of Action
Rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans acts as an inhibitor of several enzymes, including ornithine decarboxylase (ODC), a key enzyme in the polyamine biosynthesis pathway. It inhibits ODC by binding to the enzyme’s active site and preventing the substrate from binding to the enzyme. This inhibition of ODC results in the depletion of polyamines, which are essential for cell growth and proliferation.
Biochemical and Physiological Effects
The inhibition of ODC by rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans results in the depletion of polyamines, which has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to reduce cell growth and proliferation, as well as cause cell death in some cases. Additionally, it has been shown to inhibit the expression of certain genes, disrupt signal transduction pathways, and alter protein structure and function.
Advantages and Limitations for Lab Experiments
The use of rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is a highly versatile compound that can be used in a variety of experiments. However, there are some limitations to its use in laboratory experiments. For example, it is a fairly unstable compound and must be stored in a cool, dry place. Additionally, it can be toxic in high concentrations and should be handled with care.
Future Directions
There are several potential future directions for the use of rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans in scientific research. It could be used to study the effects of polyamine depletion on other biochemical and physiological processes, such as protein folding and metabolism. Additionally, it could be used to study the effects of polyamine depletion on disease processes, such as cancer. Finally, it could be used to develop new drugs that target polyamine metabolism.
Synthesis Methods
Rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans can be synthesized from 4-difluoromethyl-3-oxolan-2-one through a multi-step process. The first step involves the conversion of the 4-difluoromethyl-3-oxolan-2-one to the corresponding nitrile, which is followed by the reduction of the nitrile to the corresponding amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt, rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,4-dihydroxybutanal", "difluoromethylamine hydrochloride", "sodium cyanoborohydride", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Protection of the diol group in 3,4-dihydroxybutanal with acetic anhydride to form the acetal intermediate.", "Step 2: Reduction of the acetal intermediate with sodium cyanoborohydride to form the corresponding diol.", "Step 3: Conversion of the diol to the corresponding mesylate using mesyl chloride and triethylamine.", "Step 4: Reaction of the mesylate with difluoromethylamine hydrochloride in ethanol to form the corresponding amine.", "Step 5: Cyclization of the amine with hydrochloric acid to form the oxazolidine intermediate.", "Step 6: Deprotection of the oxazolidine intermediate with sodium bicarbonate to form the target compound rac-(3R,4R)-4-(difluoromethyl)oxolan-3-amine hydrochloride, trans." ] } | |
CAS RN |
2761460-61-9 |
Molecular Formula |
C5H10ClF2NO |
Molecular Weight |
173.6 |
Purity |
95 |
Origin of Product |
United States |
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